Cas no 122368-24-5 (1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-)
122368-24-5 structure
Product Name:1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-
CAS No:122368-24-5
MF:C13H14N2
MW:198.263662815094
CID:185843
PubChem ID:129705
Update Time:2025-04-19
1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl-
- 2-(N-(2-propynyl)aminomethyl)-1-methylindole
- N-[(1-methylindol-2-yl)methyl]prop-2-yn-1-amine
- 2-Pammi
- N-[(1-methyl-1H-indol-2-yl)methyl]prop-2-yn-1-amine
- DTXSID00153585
- CHEMBL46491
- BDBM50087804
- 2-[N-(2-propynyl) aminomethyl]-1-methyl indole
- (1-Methyl-1H-indol-2-ylmethyl)-prop-2-ynyl-amine
- N-[(1-Methyl-1H-indol-2-yl)methyl]-2-propyn-1-amine
- 122368-24-5
-
- Inchi: 1S/C13H14N2/c1-3-8-14-10-12-9-11-6-4-5-7-13(11)15(12)2/h1,4-7,9,14H,8,10H2,2H3
- InChI Key: YPOBCEDPUKMYCH-UHFFFAOYSA-N
- SMILES: N1(C)C2C=CC=CC=2C=C1CNCC#C
Computed Properties
- Exact Mass: 198.11582
- Monoisotopic Mass: 198.115698
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17
Experimental Properties
- Density: 0.99
- Boiling Point: 368.8°Cat760mmHg
- Flash Point: 176.9°C
- Refractive Index: 1.557
- PSA: 16.96
1H-Indole-2-methanamine,1-methyl-N-2-propyn-1-yl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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